Cas no 949980-32-9 (2,7-dimethyl-5-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)

• Product Name: 2,7-dimethyl-5-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• CAS No: 949980-32-9
• MF: C₉H₁₂F₃N₃
• MW: 219.20689201355
• CID: 5733718
• PubChem ID: 135928695
• Update Time: 2023-11-22

2,7-dimethyl-5-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 949980-32-9
• AKOS022225615
• 2,7-dimethyl-5-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
• rac-(5R,7R)-2,7-dimethyl-5-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
• Z285923012
• EN300-29764
• 2,7-dimethyl-5-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine
• Pyrazolo[1,5-a]pyrimidine, 4,5,6,7-tetrahydro-2,7-dimethyl-5-(trifluoromethyl)-
• 2,7-dimethyl-5-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

• Inchi： 1S/C9H12F3N3/c1-5-3-8-13-7(9(10,11)12)4-6(2)15(8)14-5/h3,6-7,13H,4H2,1-2H3
• InChI Key： ZFSVZZUTELKOKO-UHFFFAOYSA-N
• SMILES： FC(C1CC(C)N2C(=CC(C)=N2)N1)(F)F

Computed Properties

• Exact Mass: 219.09833188g/mol
• Monoisotopic Mass: 219.09833188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.8Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 281.8±40.0 °C(Predicted)
• pka: 4.28±0.60(Predicted)